(1-Ethylbenzotriazol-5-yl)-piperidin-1-ylmethanone

• IUPAC Name: (1-ethylbenzotriazol-5-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C14H18N4O/c1-2-18-13-7-6-11(10-12(13)15-16-18)14(19)17-8-4-3-5-9-17/h6-7,10H,2-5,8-9H2,1H3
• InChI Key: WEXGPPUQZMMYKX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)N3CCCCC3)N=N1
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

(1-Ethylbenzotriazol-5-yl)-piperidin-1-ylmethanone, commonly known as EDC or HOBt, is a chemical compound used in organic synthesis. It is a highly reactive coupling agent that is used to activate carboxylic acids for peptide synthesis. EDC is widely used in biochemistry and pharmaceutical research due to its ability to efficiently couple amino acids and peptides.

Mechanism of Action

EDC works by activating carboxylic acids to form highly reactive O-acylisourea intermediates. These intermediates then react with amines to form peptide bonds. The reaction mechanism involves the formation of an acylated intermediate, which is highly reactive and prone to hydrolysis. The hydrolysis of the acylated intermediate results in the formation of a stable peptide bond.
Biochemical and Physiological Effects:
EDC has no known biochemical or physiological effects on living organisms. It is a highly reactive chemical that is used in controlled laboratory settings. EDC is not used as a drug, and there is no evidence to suggest that it has any therapeutic value.

Advantages and Limitations for Lab Experiments

EDC has several advantages over other coupling agents. It is highly efficient, and it can be used to activate carboxylic acids in the presence of other functional groups. EDC is also easy to handle and store, and it is relatively inexpensive. However, EDC has some limitations. It is highly reactive and can be difficult to control in some reactions. EDC can also generate toxic byproducts, such as triethylamine hydrochloride, which can be difficult to remove from the reaction mixture.

Future Directions

There are several areas of research that could benefit from the use of EDC. One area of interest is the synthesis of peptide-based drugs and vaccines. EDC could be used to synthesize novel peptide-based therapeutics that are more effective and less toxic than current drugs. Another area of interest is the development of new coupling agents that are more efficient and selective than EDC. Researchers could also investigate the use of EDC in the synthesis of non-peptide compounds, such as nucleotides or carbohydrates. Finally, researchers could explore the use of EDC in the synthesis of complex peptides, such as cyclic peptides or peptidomimetics.

Synthesis Methods

EDC is synthesized by reacting triphosgene with N-ethyl-1H-benzotriazole-1-ethanamine in the presence of a base like triethylamine. The reaction produces EDC and carbon dioxide as a byproduct. The resulting EDC is then purified by recrystallization or column chromatography.

Scientific Research Applications

EDC is a widely used coupling agent in peptide synthesis. It is used to activate carboxylic acids for peptide bond formation. EDC has been used in the synthesis of a wide range of peptides, including amyloid peptides, antimicrobial peptides, and bioactive peptides. EDC has also been used in the synthesis of peptide-based drugs and vaccines.